N-(5-chloro-2-methoxyphenyl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[4-(3-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H24ClN3O3/c1-26-17-5-3-4-16(13-17)24-10-8-23(9-11-24)14-20(25)22-18-12-15(21)6-7-19(18)27-2/h3-7,12-13H,8-11,14H2,1-2H3,(H,22,25)
• InChI Key: XZJMBYHTCLPDEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CN2CCN(CC2)C3=CC(=CC=C3)OC
• Molecular Formula: C20H24ClN3O3
• Molecular Weight: 389.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide is a useful research compound. Its molecular formula is C20H24ClN3O3 and its molecular weight is 389.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 389.1506193 g/mol and the complexity rating of the compound is 473. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

1. Antitumor Activity

N-(5-chloro-2-methoxyphenyl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide and its derivatives have been explored for their antitumor properties. For instance, a study synthesized and evaluated a series of phthalazine derivatives, including N-(3-chloro-4-fluorophenyl)-2-(4-(4-phenylphthalazin-1-yl)piperazin-1-yl)acetamide, for antiproliferative activity against cancer cell lines. Certain compounds exhibited promising antitumor activities, surpassing the effectiveness of 5-fluorouracil in some cases (Jingchao Xin et al., 2018).

2. Anticancer Properties

Another study focused on the design, synthesis, and characterization of novel 2-chloro-N-(aryl substituted) acetamide derivatives of 1,3,4-oxadiazole-thiols. These compounds demonstrated in vitro anticancer activity on various human cancer cell lines, with certain derivatives showing high cytotoxicity (A. Vinayak et al., 2014).

3. Synthesis of β-lactam Antibiotics

This compound derivatives are also important in synthesizing key intermediates for β-lactam antibiotics. A practical synthesis process was described for producing a key intermediate using this compound, highlighting its significance in antibiotic production (G. Cainelli et al., 1998).

4. Antihistamine Properties

Some derivatives of this compound have been used in antihistamine drugs. For example, Cetirizine, a piperazine antihistamine, is derived from a similar compound and has been effective in treating urticaria and allergic rhinitis (J. Arlette, 1991).

5. Alzheimer's Disease Research

A series of multifunctional amides, synthesized from similar compounds, exhibited moderate enzyme inhibitory potentials and were explored as potential therapeutic agents for Alzheimer's disease. These compounds showed promising results in enzyme inhibition and chemoinformatic properties, suggesting their potential in drug development for Alzheimer's (Mubashir Hassan et al., 2018).